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Compound of Interest

1-Aminocyclohexanecarbonitrile
Compound Name:
hydrochloride

Cat. No. B1330049

For Researchers, Scientists, and Drug Development Professionals

While specific experimental thermochemical data for 1-Aminocyclohexanecarbonitrile
hydrochloride remains elusive in publicly accessible literature, this technical guide provides a
comprehensive overview of its known physicochemical properties, synthetic pathways, and the
established methodologies for determining the thermochemical data critical for research and
development. This document serves as a foundational resource, equipping professionals with
the necessary tools and knowledge to approach the thermochemical characterization of this

and similar compounds.

Physicochemical Properties

A summary of the available physical and chemical data for 1-Aminocyclohexanecarbonitrile and
its hydrochloride salt is presented below. These properties are fundamental for handling,
formulation, and theoretical modeling.
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Property Value Source

1-

Aminocyclohexanecarbonitrile

CAS Number 5496-10-6 [1]
Molecular Formula C7H12N2 [2]
Molecular Weight 124.18 g/mol [2]
Boiling Point 236.2 °C at 760 mmHg [2]
Flash Point 96.6 °C [2]
logP 1.87188 [2]
1-

Aminocyclohexanecarbonitrile

Hydrochloride

CAS Number 50846-38-3 [3]
Molecular Formula C7H13CIN2 [3]
Molecular Weight 160.65 g/mol [4]
Physical Form Solid [4]

Synthetic Pathway: The Strecker Reaction

The primary synthetic route to 1-Aminocyclohexanecarbonitrile is the Strecker synthesis, a
robust and widely utilized method for the preparation of a-aminonitriles.[5] This one-pot, three-
component reaction involves the condensation of a ketone (cyclohexanone), an amine
(ammonia), and a cyanide source.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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